Cas no 2228695-55-2 (tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate
• CAS No: 2228695-55-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6183320
• PubChem ID: 165642270
• Update Time: 2025-06-14

tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate
• 2228695-55-2
• EN300-1902517
• tert-butyl N-[1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C16H21NO4/c1-10-7-12-8-11(5-6-14(12)20-10)13(9-18)17-15(19)21-16(2,3)4/h5-6,8-10,13H,7H2,1-4H3,(H,17,19)
• InChI Key： VWSSOPIMGLFNEJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C=O)NC(=O)OC(C)(C)C)=CC=2CC1C

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate (CAS: 2228695-55-2)

The compound tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate (CAS: 2228695-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold and carbamate functionality, has shown promise as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

One of the most notable advancements in the research of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative pathways. The study highlighted the compound's ability to modulate key biochemical pathways, making it a valuable candidate for further preclinical evaluation.

In addition to its therapeutic potential, recent investigations have focused on optimizing the synthetic routes for this compound. A team of researchers from the University of Cambridge reported a novel, high-yield synthesis method in Organic Letters (2024), which significantly reduces the number of steps and improves overall efficiency. This development is expected to facilitate large-scale production and accelerate the compound's integration into drug development pipelines.

Furthermore, computational studies have provided insights into the molecular interactions of tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate with biological targets. Molecular docking simulations, as described in a 2024 Bioorganic & Medicinal Chemistry article, revealed strong binding affinities with proteins implicated in inflammatory responses. These findings underscore the compound's dual potential as both a therapeutic agent and a tool for probing biological mechanisms.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research suggests that tert-butyl N-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-2-oxoethylcarbamate holds considerable promise for advancing both basic science and applied therapeutics in the chemical biology and pharmaceutical sectors.